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Compound of Interest

Benzenemethanamine, 2-chloro-
Compound Name:
N-methyl-

cat. No.: B1293895

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of "Benzenemethanamine, 2-chloro-N-methyl-,"
a chemical compound with potential applications as an intermediate in medicinal chemistry and
organic synthesis. Due to limited publicly available data on its direct biological activity, this
document focuses on its physicochemical properties, safety information, and its role as a
synthetic building block.

Compound Profile

"Benzenemethanamine, 2-chloro-N-methyl-," also known as 2-chloro-N-methylbenzylamine,
is a secondary amine featuring a chlorophenyl group. While its direct pharmacological
applications are not extensively documented, its structural motifs—a reactive secondary amine
and a halogenated aromatic ring—make it a versatile precursor for creating more complex
molecules with potential therapeutic value.

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below for easy
reference.
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Property Value Reference
Molecular Formula CsH10CIN [1]
Molecular Weight 155.62 g/mol [1]
CAS Number 94-64-4 [1]

1-(2-chlorophenyl)-N-
IUPAC Name ) [1]
methylmethanamine

Density 1.1 g/cm3
Boiling Point 83-84 °C at 2 Torr
Refractive Index 1.532

Role in Medicinal Chemistry

The primary application of "Benzenemethanamine, 2-chloro-N-methyl-" in a medicinal
chemistry context is as a synthetic intermediate. There is a lack of substantial evidence in peer-
reviewed literature to suggest its use as an active pharmaceutical ingredient. Its utility stems
from the ability to undergo further chemical transformations, such as N-alkylation, acylation,
and cross-coupling reactions, to generate a library of compounds for biological screening.

Experimental Protocols

General Synthesis via Reductive Amination

A common and effective method for the synthesis of "Benzenemethanamine, 2-chloro-N-
methyl-" is the reductive amination of 2-chlorobenzaldehyde with methylamine.

Principle: This two-step, one-pot reaction involves the formation of an imine from the aldehyde
and amine, followed by the in-situ reduction of the imine to the corresponding secondary amine
using a mild reducing agent.

Materials:

¢ 2-Chlorobenzaldehyde
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o Methylamine (solution in THF or ethanol)

e Sodium borohydride (NaBHa)

o Methanol

e Dichloromethane

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

e Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Protocol:

e Dissolve 2-chlorobenzaldehyde (1 equivalent) in methanol in a round-bottom flask and cool
the solution to 0 °C using an ice bath.

¢ Slowly add methylamine solution (1.1 equivalents) to the cooled aldehyde solution while
stirring.

o Allow the reaction mixture to stir at room temperature for 2 hours to facilitate imine formation.

e Cool the mixture back to 0 °C and add sodium borohydride (1.5 equivalents) portion-wise,
ensuring the temperature does not exceed 10 °C.

 After the addition is complete, remove the ice bath and continue stirring at room temperature
for an additional 3 hours.

e Quench the reaction by the careful addition of saturated sodium bicarbonate solution.

o Extract the aqueous layer three times with dichloromethane.

o Combine the organic extracts and wash with brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

e The resulting crude product can be purified by vacuum distillation to yield pure
"Benzenemethanamine, 2-chloro-N-methyl-".

Safety and Hazard Information

"Benzenemethanamine, 2-chloro-N-methyl-" is associated with several hazards and should
be handled with appropriate safety precautions in a well-ventilated fume hood.

GHS Hazard Classification

Hazard Statement GHS Code Class
] Acute Toxicity, Oral (Category
Harmful if swallowed H302 2
Causes skin irritation H315 Skin Irritation (Category 2)
] Serious Eye Damage
Causes serious eye damage H318
(Category 1)
Specific Target Organ Toxicity
May cause respiratory irritation ~ H335 — Single Exposure (Category

3)

Data sourced from[1].

Handling Recommendations:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

 In case of accidental exposure, follow standard first-aid procedures and seek medical
attention.
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Visualized Workflow

The following diagram illustrates the general synthetic pathway for "Benzenemethanamine, 2-
chloro-N-methyl-".

Starting Materials

Reaction Steps
Methylamine
[Reducnon with NaBH4 T
v Y
G-Chlorobenzaldehyda

Click to download full resolution via product page

Caption: Synthetic pathway for Benzenemethanamine, 2-chloro-N-methyl-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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